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Compound of Interest

Compound Name: GSK2236805

Cat. No.: B607792

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical compounds are paramount to ensuring laboratory safety and
environmental protection. This guide provides essential, immediate safety and logistical
information for the proper disposal of GSK2236805, a research-grade chemical compound.

Hazard Identification and Classification

Before disposal, it is critical to understand the hazards associated with GSK2236805. Based
on available safety data, the compound presents the following risks:

Acute Toxicity (Oral): Harmful if swallowed.[1]

Skin Irritation: Causes skin irritation.[1]

Eye Irritation: Causes serious eye irritation.[1]

Respiratory Irritation: May cause respiratory irritation.[1]

Hazard Summary Table:
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Hazard . L

o GHS Code Signal Word Description
Classification
Acute toxicity, oral ) Harmful if swallowed.

H302 Warning

(Category 4) [1]
Skin

S ] Causes skin irritation.
corrosion/irritation H315 Warning o
(Category 2)
Serious eye .

L ] Causes serious eye
damage/eye irritation H319 Warning o
irritation.[1]

(Category 2A)

Specific target organ

toxicity, single ]
_ May cause respiratory
exposure (Category H335 Warning o
) irritation.[1]
3), Respiratory tract

irritation

Personal Protective Equipment (PPE) and Safety
Precautions

When handling GSK2236805 for disposal, all personnel must adhere to strict safety protocols
to minimize exposure.

o Engineering Controls: Always handle the compound in areas with adequate ventilation, such
as a fume hood. Ensure that a safety shower and eyewash station are readily accessible.[1]

o Personal Protective Equipment (PPE):

[¢]

Eye/Face Protection: Wear safety goggles with side-shields.[1]

[¢]

Hand Protection: Use compatible, chemically resistant gloves.[1]

o

Skin and Body Protection: Wear a lab coat or other protective clothing.[1]
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o Respiratory Protection: If dust or aerosols may be generated, use a suitable NIOSH-
approved respirator.[1]

Step-by-Step Disposal Protocol

The disposal of GSK2236805 must be managed as hazardous waste in accordance with
federal, state, and local regulations.[2] Never dispose of this chemical down the drain or in the
regular trash.[3][4]

Step 1: Waste Determination and Segregation
o Classify the material as a hazardous waste.[3][4]

e Do not mix GSK2236805 waste with other waste streams unless explicitly approved by your
institution's Environmental Health and Safety (EHS) department.[5][6] At a minimum,
segregate acids, bases, oxidizers, and flammable solvents.[6][7]

Step 2: Container Selection and Labeling

o Select a waste container that is in good condition, leak-proof, and chemically compatible with
the compound and any solvents used.[3][5] The original container is often a suitable choice.

[5]
o Affix a "Hazardous Waste" label to the container.[4][5]

e The label must include the full chemical name ("GSK2236805"), the quantity, and a clear
description of all constituents and their percentages. Do not use abbreviations or chemical
formulas.[4][5]

Step 3: Waste Accumulation and Storage

o Keep the waste container tightly sealed at all times, except when adding waste.[3][5]
Funnels left in the container opening are not acceptable.[6]

o Store the container in a designated, secure hazardous waste accumulation area near the
point of generation.[5]
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o Ensure the storage area has secondary containment to capture any potential leaks or spills.

[4]
Step 4: Scheduling and Pickup

o Contact your institution's EHS department to schedule a waste pickup.[4] Follow their
specific procedures for making a request.

e Do not abandon chemicals. You are responsible for all materials in your area, including those
inherited from previous occupants.[5]

Disposal of Contaminated Labware:

o Labware (e.g., glassware, pipette tips) contaminated with GSK2236805 must also be treated
as hazardous waste.[4]

o Package the contaminated items in a compatible, sealed container and label it clearly as
"Hazardous Waste," listing the chemical contaminant.[4]

o Empty chemical containers must be triple-rinsed with a suitable solvent. This rinsate must be
collected and disposed of as hazardous waste.[4] After rinsing, the container may be
disposed of in the regular trash or recycled, depending on institutional policy.[2][4]

Experimental Workflow and Disposal Logic

The following diagram illustrates the procedural workflow for the proper disposal of
GSK2236805.
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Caption: Workflow for the safe disposal of GSK2236805.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact

Address: 3281 E Guasti Rd
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